Cas no 2060028-43-3 (N-(3-ethylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(3-ethylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2060028-43-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD30488906
• CID: 5193148
• PubChem ID: 125450428
• Update Time: 2025-05-20

N-(3-ethylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(3-ethylphenyl)-1-methyl-
• N-(3-ethylphenyl)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD30488906
• Inchi： 1S/C12H15N3/c1-3-10-5-4-6-11(7-10)14-12-8-13-15(2)9-12/h4-9,14H,3H2,1-2H3
• InChI Key： VZFDUGACZTYQJH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2=CC=CC(CC)=C2)C=N1

Additional information on N-(3-ethylphenyl)-1-methyl-1H-pyrazol-4-amine

N-(3-Ethylphenyl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine, also known by its CAS number 2060028-43-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials. Recent studies have shed light on its synthesis, reactivity, and biological activity, making it a subject of intense research.

The molecular structure of N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at position 1 and an N-substituted phenyl group at position 4. The phenyl ring is further substituted with an ethyl group at the 3-position, which introduces steric and electronic effects that influence the compound's reactivity and stability. This substitution pattern is critical in determining the compound's interactions with biological systems and its potential for use in therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale studies.

In terms of biological activity, N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, research into its antioxidant properties suggests that it could play a role in combating oxidative stress-related disorders.

The application of computational chemistry tools has further expanded our understanding of this compound. Molecular docking studies have revealed potential binding affinities to several therapeutic targets, including enzymes involved in neurodegenerative diseases. These insights are crucial for guiding future experimental studies and optimizing the compound's bioavailability and efficacy.

Moreover, the material science community has explored the use of N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems opens up possibilities for applications in gas storage, catalysis, and sensing technologies.

In conclusion, N-(3-Ethylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2060028-43-3) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new facets of its potential, positioning it as a valuable asset in both academic and industrial settings.